C.I.Reactive Brown 5

Specification

• CAS No.: 12218-01-8
• Molecular Formula: C13H14O
• Molecular Weight: 0

Introduction

Chemical Structure and Properties of C.I. Reactive Brown 5

C.I. Reactive Brown 5 is mentioned in the context of other reactive dyes in patent literature. While detailed structural information specific to C.I. Reactive Brown 5 is limited in the available resources, it likely shares common features with other reactive brown dyes, potentially containing azo chromophores and reactive groups such as chlorotriazine.

Unlike some of its counterparts in the reactive brown family, C.I. Reactive Brown 5 appears to have distinct chemical properties that affect its interaction with certain biological systems. Research has shown that the protein YfeX from Escherichia coli, which can decolorize several dyes including alizarin red and Cibacron blue, is unable to decolorize Reactive Brown 5. This suggests that the molecular structure of C.I. Reactive Brown 5 may possess unique characteristics that make it resistant to certain biological degradation mechanisms.

Comparative Analysis with Related Compounds

For comparative context, C.I. Reactive Brown 10, another member of this dye family, has the following properties:

• Molecular Structure: Single azo, metal complexes

• Molecular Formula: C20H11Cl2N6NaO6S

• Molecular Weight: 557.30

• CAS Registry Number: 12225-67-1

Similarly, C.I. Reactive Brown 11 (also known as Reactive Brown P-6R) is a reddish-brown usteban type dye with a chemical structure containing benzocyclopentene structure, amide group, and naphthalene ring. It demonstrates good solubility and hydrophilicity.

While direct structural comparison with C.I. Reactive Brown 5 cannot be made from the available data, these related compounds provide insight into the likely structural elements and properties of C.I. Reactive Brown 5.

The manufacturing methods for C.I. Reactive Brown 5 likely follow similar synthetic pathways to those used for other reactive brown dyes. For comparative reference, C.I. Reactive Brown 10 is produced through a multistep process involving:

• Diazotization of 2-aminobenzoic acid in alkaline medium

• Coupling with 7-amino-4-hydroxynaphthalene-2-sulfonic acid

• Condensation with 2,4,6-trichloro-1,3,5-triazine

• Formation of a chromium complex

The synthesis of C.I. Reactive Brown 11 typically involves the reaction of benzocyclopentene or benzocyclopentadiene derivatives with nitroso compounds, followed by reduction and anisone formation reactions to obtain the target product. These manufacturing methods provide a general framework for understanding how similar reactive brown dyes, including C.I. Reactive Brown 5, might be synthesized.

Applications and Uses

Textile Dyeing Applications

C.I. Reactive Brown 5, like other reactive dyes, is primarily used in textile dyeing applications, particularly for cellulosic fibers such as cotton. The reactive nature of these dyes enables them to form covalent bonds with the substrate, resulting in excellent colorfastness and wash resistance.

Similar reactive brown dyes such as C.I. Reactive Brown 11 are widely used in textile dyeing, especially on cotton fabrics and fibers. These dyes produce long-lasting coloration effects with good light resistance, washing resistance, and pollution resistance. C.I. Reactive Brown 5 likely shares some of these application characteristics, although its specific performance parameters may differ.

Additional Industrial Applications

Beyond textile dyeing, reactive brown dyes may find applications in:

• Preparation of inks and pigments

• Formulation of dye inks

• Coloration of paper and other cellulosic materials

The specific industrial applications of C.I. Reactive Brown 5 would depend on its unique chemical and physical properties, which may differ from those of other reactive brown dyes.

Environmental and Biological Interactions

Biodegradation and Enzymatic Interactions

Research on biological interactions with reactive dyes provides some insights relevant to C.I. Reactive Brown 5. Studies have shown that the protein YfeX from Escherichia coli, which functions as a dye-decolorizing peroxidase, cannot decolorize Reactive Brown 5, though it effectively decolorizes other dyes like alizarin red and Cibacron blue. This resistance to enzymatic degradation suggests that C.I. Reactive Brown 5 may have structural features that inhibit interaction with certain peroxidase enzymes.

This property has implications for both environmental persistence and potential biotechnological applications. Dyes resistant to enzymatic degradation may pose challenges for biological treatment of textile effluents but might also offer advantages in applications requiring chemical stability.

The performance characteristics of reactive brown dyes typically include measures of light fastness, washing fastness, and perspiration fastness. For contextual reference, C.I. Reactive Brown 10 demonstrates the following fastness properties according to ISO standards:

Standard	Light Fastness	Oxygen Bleaching	Perspiration Fastness	Soaping
Fading	4-5	5	4	4-5
Stain	-	-	4-5	5

These fastness ratings, on a scale typically ranging from 1 (poor) to 5 (excellent), indicate that C.I. Reactive Brown 10 exhibits very good to excellent performance across various conditions. The specific performance characteristics of C.I. Reactive Brown 5 would need to be determined through dedicated testing.

Research Challenges and Future Directions

The limited specific information available about C.I. Reactive Brown 5 in the scientific literature highlights several research challenges and potential future directions:

• Comprehensive structural characterization using modern analytical techniques

• Performance evaluation in various textile applications compared to other reactive brown dyes

• Environmental impact assessment and biodegradation studies

• Development of specific detection and quantification methods

• Exploration of novel applications beyond traditional textile dyeing

Addressing these research gaps would contribute to a more complete understanding of C.I. Reactive Brown 5 and potentially unlock new applications for this compound.